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Introduction

ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium exchanger (NCX).
[1][2] The NCX is a critical component of cellular calcium homeostasis in cardiomyocytes, and
its dysregulation is implicated in the pathophysiology of heart failure and associated
arrhythmias. These notes provide an overview of the application of ORM-10962 in experimental
models relevant to heart failure, with a focus on its demonstrated effects on cardiac alternans,
a precursor to life-threatening arrhythmias.

Mechanism of Action

ORM-10962 exerts its effects by inhibiting the NCX, which is responsible for the extrusion of
calcium from the cardiomyocyte in exchange for sodium ions. In heart failure, altered
intracellular sodium and calcium levels can lead to reverse-mode NCX activity, contributing to
calcium overload and arrhythmogenesis. By blocking the NCX, ORM-10962 can help to restore
normal calcium handling. An important secondary effect of ORM-10962 is the indirect reduction
of the L-type calcium current (ICaL), which is thought to be mediated by calcium-driven
inactivation.[3][4] This dual action contributes to its anti-arrhythmic properties.
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Application in Heart Failure Models

The primary application of ORM-10962 in the context of heart failure has been in the study of
cardiac alternans.[3][4][5][6] Alternans, a beat-to-beat alternation in action potential duration
(APD) and calcium transient (CaT) amplitude, is a known pro-arrhythmic phenomenon
exacerbated in heart failure.[3][4]

Attenuation of Cardiac Alternans

Studies have demonstrated that ORM-10962 effectively attenuates both APD and CaT
alternans in isolated canine ventricular myocytes and papillary muscle preparations.[3][4][6]
Furthermore, computational modeling of a human heart failure cell has corroborated these
findings, showing that simulated application of ORM-10962 reduces alternans.[3][4][5][6] The
mechanism for this is believed to be a reduction in the refractoriness of sarcoplasmic reticulum
(SR) calcium release.[3][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the
effects of ORM-10962.

Table 1: Inhibitory Concentrations of ORM-10962 on NCX

Parameter Value Species/Cell Type Reference

Dog ventricular
IC50 (reverse mode) 67 nM [1]
myocytes

Dog ventricular
IC50 (forward mode) 55 nM [1]
myocytes

Table 2: Effect of ORM-10962 on Cardiac Alternans in a Simulated Heart Failure Cell Model

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.researchgate.net/publication/348021569_Blockade_of_sodium-calcium_exchanger_via_ORM-10962_attenuates_cardiac_alternans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8035081/
https://research.manchester.ac.uk/en/publications/blockade-of-sodiumcalcium-exchanger-via-orm-10962-attenuates-card/
https://pubmed.ncbi.nlm.nih.gov/33383036/
https://www.researchgate.net/publication/348021569_Blockade_of_sodium-calcium_exchanger_via_ORM-10962_attenuates_cardiac_alternans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8035081/
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.researchgate.net/publication/348021569_Blockade_of_sodium-calcium_exchanger_via_ORM-10962_attenuates_cardiac_alternans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8035081/
https://pubmed.ncbi.nlm.nih.gov/33383036/
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.researchgate.net/publication/348021569_Blockade_of_sodium-calcium_exchanger_via_ORM-10962_attenuates_cardiac_alternans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8035081/
https://research.manchester.ac.uk/en/publications/blockade-of-sodiumcalcium-exchanger-via-orm-10962-attenuates-card/
https://pubmed.ncbi.nlm.nih.gov/33383036/
https://www.researchgate.net/publication/348021569_Blockade_of_sodium-calcium_exchanger_via_ORM-10962_attenuates_cardiac_alternans
https://research.manchester.ac.uk/en/publications/blockade-of-sodiumcalcium-exchanger-via-orm-10962-attenuates-card/
https://pubmed.ncbi.nlm.nih.gov/33383036/
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.researchgate.net/figure/Simulations-of-heart-failure-remodelling-and-alternans-A-Action-potential-in-control_fig1_348021569
https://www.researchgate.net/figure/Simulations-of-heart-failure-remodelling-and-alternans-A-Action-potential-in-control_fig1_348021569
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Alternans Onset (Basic

Condition Reference
Cycle Length)

Heart Failure (HF) 310 ms [4]

HF + Simulated ORM-10962 330 ms [4]

Simulated ORM-10962 treatment was modeled as a 50% reduction in NCX availability and a
65% reduction in ICaL availability.[4]

Signaling Pathway and Experimental Workflow
Signaling Pathway of ORM-10962 in a Cardiomyocyte
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Caption: Signaling pathway of ORM-10962 in a cardiomyocyte.

Experimental Workflow for Studying ORM-10962 Effects
on Cardiac Alternans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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